Cas no 1804708-13-1 (6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine)

• Product Name: 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine
• CAS No: 1804708-13-1
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4882270
• Update Time: 2025-10-28

6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine

• Inchi： 1S/C8H7BrF3NO/c1-14-7-5(10)2-4(3-9)13-6(7)8(11)12/h2,8H,3H2,1H3
• InChI Key： SLOXJLNPOLDYAX-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(C(F)F)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Additional information on 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine

6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine: A Comprehensive Overview

6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine, also known by its CAS number 1804708-13-1, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and features a unique combination of substituents that confer it with distinctive chemical properties. The molecule incorporates a bromomethyl group at the 6-position, a difluoromethyl group at the 2-position, a fluoro group at the 4-position, and a methoxy group at the 3-position. These substituents not only influence the compound's reactivity but also play a crucial role in its potential applications.

The synthesis of 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have highlighted the use of microwave-assisted synthesis techniques, which significantly reduce reaction times while maintaining product quality. This approach has been particularly beneficial in scaling up production for industrial applications.

6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine exhibits remarkable versatility in its applications. One of its most notable uses is in the field of agrochemistry, where it serves as an intermediate in the synthesis of novel pesticides and herbicides. Its unique electronic properties make it an effective precursor for compounds that target specific pest species without adversely affecting non-target organisms. Additionally, this compound has shown promise in pharmaceutical research, particularly in the development of antiviral agents and anticancer drugs.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, enabling researchers to predict its behavior in various chemical environments. These studies have been instrumental in designing more efficient synthetic routes and optimizing its performance in different applications.

The environmental impact of 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine has also been a topic of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to ensure that its use aligns with sustainable practices. Findings indicate that under controlled conditions, the compound undergoes rapid degradation, minimizing its ecological footprint.

In conclusion, 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-methoxypyridine, with its CAS number 1804708-13-1, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications, coupled with ongoing research into its properties and environmental behavior, underscore its importance as a key compound in contemporary scientific endeavors.